Cas no 1805555-98-9 (3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide)

• Product Name: 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide
• CAS No: 1805555-98-9
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4897032
• Update Time: 2025-08-04

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(15-2)13-7(9(12)14)6(4)8(10)11/h3,8H,1-2H3,(H2,12,14)
• InChI Key： QEYDRNXETRMTSN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=NC(=CC=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide

Introduction to 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide (CAS No. 1805555-98-9)

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide (CAS No. 1805555-98-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including a difluoromethyl group and a methylpyridine core, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both methoxy and carboxamide functional groups further enhances its versatility, enabling diverse chemical modifications and applications.

The difluoromethyl group is particularly noteworthy due to its ability to influence the electronic properties of adjacent atoms, thereby affecting the reactivity and binding affinity of the molecule. This feature has been extensively studied in medicinal chemistry, where such groups are often incorporated into drug candidates to improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles. In recent years, the use of difluoromethyl containing compounds has seen a surge in interest, with numerous reports highlighting their role in developing novel therapeutics targeting various diseases.

Similarly, the methylpyridine scaffold is a common motif in pharmaceuticals and agrochemicals, known for its ability to serve as a privileged structure in drug design. The 6-methoxy and 4-methyl substituents on the pyridine ring contribute to the compound's solubility and interactions with biological targets. These structural elements have been strategically employed to modulate receptor binding affinities and enhance drug-like properties. The carboxamide moiety at the 2-position adds another layer of functionality, allowing for further derivatization through amide bond formation, which is a cornerstone in peptidomimetic and protein-targeting drug development.

Recent advancements in synthetic methodologies have enabled more efficient access to complex molecules like 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved yields and purity, facilitating its integration into large-scale synthetic routes. These developments have opened new avenues for exploring its potential applications in drug discovery and material science.

In the realm of pharmaceutical research, this compound has been investigated for its potential role as a building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of electronic effects from the difluoromethyl group and steric hindrance from the methyl substituents can be fine-tuned to achieve high selectivity against target enzymes. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their therapeutic relevance.

Beyond pharmaceuticals, 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide has also shown promise in agrochemical applications. Its structural features make it a suitable candidate for developing novel pesticides with improved efficacy and environmental compatibility. The presence of polar functional groups enhances its interaction with biological targets in pests while minimizing toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that reduce chemical residues.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern chemical synthesis. Key steps often include nucleophilic substitution reactions to introduce the methoxy group, followed by protection-deprotection strategies to handle the reactive sites effectively. The introduction of the difluoromethyl group typically employs palladium-catalyzed coupling reactions or other advanced methods that ensure high regioselectivity and yield. Each step must be meticulously optimized to ensure scalability and cost-effectiveness for industrial applications.

From a computational chemistry perspective, understanding the electronic structure of 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide is crucial for predicting its reactivity and biological activity. Advanced modeling techniques such as density functional theory (DFT) have been employed to study charge distribution, hydrogen bonding interactions, and other key factors that influence molecular behavior. These insights are invaluable for designing derivatives with enhanced properties tailored to specific applications.

The growing body of literature on this compound underscores its significance as a versatile intermediate in synthetic chemistry. Researchers continue to explore new synthetic pathways and applications, leveraging its unique structural attributes to develop innovative solutions across multiple industries. As our understanding of molecular interactions deepens, compounds like 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxamide are expected to play an increasingly pivotal role in advancing scientific discovery.